Cas no 1805426-48-5 (4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride)

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride is a highly reactive heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent, difluoromethyl group, and methoxy moiety—provide versatile reactivity for further functionalization, particularly in cross-coupling reactions or nucleophilic substitutions. The carbonyl chloride group enables efficient amidation or esterification, facilitating the incorporation of this scaffold into more complex molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug discovery. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular architecture. Proper handling under inert conditions is recommended due to its moisture sensitivity.

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride structure

1805426-48-5 structure

Product Name:4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride

CAS No:1805426-48-5

MF:C₈H₅BrClF₂NO₂

MW:300.484607458115

CID:4861989

Update Time:2025-05-20

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride
- Inchi： 1S/C8H5BrClF2NO2/c1-15-8-5(7(11)12)3(9)2-4(13-8)6(10)14/h2,7H,1H3
- InChI Key： UEOYMDSDPVZFNK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)Cl)N=C(C=1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 3.3
Topological Polar Surface Area: 39.2

4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029059043-1g	4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride	1805426-48-5	97%	1g	$1,564.50	2022-04-01

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Additional information on 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride

Introduction to 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl Chloride (CAS No 1805426-48-5)

The compound 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride, identified by the CAS number CAS No 1805426-48-5, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials synthesis.

The molecular structure of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride is characterized by a pyridine ring substituted with bromine, difluoromethyl, methoxy, and carbonyl chloride groups. These substituents confer the molecule with distinct electronic and steric properties, making it a versatile building block for chemical synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the context of medicinal chemistry.

In terms of synthesis, researchers have explored various methodologies to efficiently construct this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. Additionally, advancements in fluorination techniques have enabled the incorporation of the difluoromethyl group with high regioselectivity.

The application of 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride extends beyond traditional chemical synthesis. Recent findings suggest its potential as a precursor for developing advanced materials with tailored electronic properties, such as those used in organic electronics and optoelectronic devices.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe utilization. Studies have shown that under specific conditions, it undergoes hydrolysis to form less hazardous byproducts, aligning with sustainable chemistry principles.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-methoxypyridine-6-carbonyl chloride (CAS No 1805426-48-5) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines.